![molecular formula C26H33N5O4 B2588274 N1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide CAS No. 1251576-30-3](/img/structure/B2588274.png)
N1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C26H33N5O4 and its molecular weight is 479.581. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interactions and Receptor Antagonism
The compound has been investigated for its interaction with neurotransmitter receptors, specifically its role as a potent and selective antagonist at the 5-HT1A receptor. Research by R. Craven, D. Grahame-Smith, & N. Newberry (1994) demonstrated that N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2- pyridinyl)cyclohexanecarboxamide trihydrochloride (WAY-100635) is a selective 5-HT1A receptor antagonist, effectively inhibiting serotonin-induced neuronal firing. This specificity suggests potential applications in studying serotonin's role in mood and anxiety disorders.
Pharmacological Profiles and Radioligand Applications
WAY-100635's characteristics as a potent 5-HT1A receptor antagonist with high affinity have been further explored for its potential in positron emission tomography (PET) imaging of the 5-HT1A receptor. The study by S. Hume et al. (1994) evaluated radiolabeled WAY-100635 as a prospective radioligand for PET, finding that it exhibited rapid plasma clearance and retention in the brain, correlating with known 5-HT1A receptor distributions. These properties make it a valuable tool for clinical and pharmacological investigations of central 5-HT1A receptors.
Novel Antimicrobial Approaches
Research on bacterial persisters, which are cells that can tolerate antibiotic treatment without genetic resistance, highlighted the potential of compounds like 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate (C10) to selectively target these cells. The study by Jun-Seob Kim et al. (2011) demonstrated that C10 could lead persisters to antibiotic-induced cell death by causing reversion to antibiotic-sensitive states. This approach represents a novel strategy in combatting bacterial infections without affecting normal antibiotic-sensitive cells.
Properties
IUPAC Name |
N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N5O4/c1-19-9-10-20(18-22(19)31-12-5-8-24(31)32)28-26(34)25(33)27-11-13-29-14-16-30(17-15-29)21-6-3-4-7-23(21)35-2/h3-4,6-7,9-10,18H,5,8,11-17H2,1-2H3,(H,27,33)(H,28,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJVVRSKWJUIVGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCN2CCN(CC2)C3=CC=CC=C3OC)N4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.